8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride

• Molecular Formula: C8H7ClN2O2S
• Molecular Weight: 230.67 g/mol
• IUPAC Name: 8-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride
• InChI: InChI=1S/C8H7ClN2O2S/c1-6-3-2-4-11-7(14(9,12)13)5-10-8(6)11/h2-5H,1H3
• InChI Key: WFNJSPBBORSZDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC=C2S(=O)(=O)Cl

Description

8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride is a heterocyclic sulfonyl chloride derivative with a methyl substituent at the 8-position of the imidazo[1,2-a]pyridine scaffold.

Preparation Methods

Direct Chlorosulfonation of the Imidazo[1,2-a]pyridine Core

This is the most common laboratory route, involving the electrophilic sulfonation of the heterocyclic core, followed by chlorination to introduce the sulfonyl chloride functionality.

Reaction Scheme:
$$
\text{Imidazo[1,2-a]pyridine} + \text{Chlorosulfonic acid} \xrightarrow{\text{Reflux}} \text{8-Methylimidazo[1,2-a]pyridine-3-sulfonic acid} \xrightarrow{\text{Thionyl chloride or phosphorus oxychloride}} \text{8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride}
$$

Reaction Conditions:

• Reflux with chlorosulfonic acid at 80–120°C.
• Use of inert solvents such as dichloromethane (DCM) during work-up.
• Post-reaction treatment with thionyl chloride (SOCl₂) or phosphorus oxychloride (POCl₃) to convert sulfonic acids to sulfonyl chlorides.

Advantages:

• High specificity for the 3-position sulfonation.
• Suitable for small-scale synthesis and research purposes.

Limitations:

• Requires careful control of temperature to prevent over-sulfonation.
• Handling of corrosive reagents like chlorosulfonic acid and SOCl₂.

Sequential Sulfonation and Chlorination Using Phosphorus Oxychloride

According to patent literature, a refined industrial process involves the sequential reaction of pyridine-3-sulfonic acid with phosphorus oxychloride (POCl₃):

Reaction Steps:

• Step 1: Sulfonation of pyridine-3 to form pyridine-3-sulfonic acid.
• Step 2: Reaction of pyridine-3-sulfonic acid with POCl₃, which converts the sulfonic acid to the sulfonyl chloride.

Reaction Conditions:

• The reaction is performed at elevated temperatures (~90°C) under reduced pressure.
• The molar ratio of POCl₃ to pyridine-3-sulfonic acid is carefully controlled (<1 molar equivalent) to prevent side reactions such as chlorination at undesired positions.

Purification:

• Distillation under reduced pressure yields high-purity pyridine-3-sulfonyl chloride, with yields reported up to 90%.

Advantages:

• Suitable for large-scale production.
• High purity and yield.

Limitations:

• Requires precise control of reagent ratios.
• Handling of phosphorus oxychloride necessitates safety precautions.

Alternative Methods: Lithiated Intermediate Approach

Research has explored lithiation of the heterocycle followed by sulfonylation:

Reaction Pathway:
$$
\text{Imidazo[1,2-a]pyridine} \xrightarrow{\text{n-BuLi, THF, -70°C}} \text{Lithiated intermediate} \xrightarrow{\text{Sulfur dioxide, chlorination}} \text{Sulfonyl chloride derivative}
$$

Conditions:

• Low temperature lithiation (−70°C).
• Subsequent treatment with sulfur dioxide to form sulfinates.
• Chlorination with N-chlorosuccinimide yields the sulfonyl chloride.

Advantages:

• Allows for selective substitution with electron-withdrawing groups.
• Useful for synthesizing derivatives with specific substitution patterns.

Limitations:

• Requires strict low-temperature control.
• More complex and less scalable.

Industrial Production via Sulfonation of Pyridine-3

An industrial process involves the sulfonation of pyridine-3 followed by chlorination:

Step	Reagents	Conditions	Notes
1	Pyridine-3 + Sulfuric acid	Reflux	Forms pyridine-3-sulfonic acid
2	Pyridine-3-sulfonic acid + PCl₅ or SOCl₂	Reflux	Converts to pyridine-3-sulfonyl chloride
3	Distillation	Reduced pressure	Purifies the final product

This process is optimized to minimize by-products like 5-chloropyridine-3-sulfonyl chloride, which can form due to excess phosphorus pentachloride, as noted in patent literature.

Summary of Key Data

Method	Reagents	Reaction Temperature	Yield	Notes
Direct sulfonation + chlorination	Chlorosulfonic acid, SOCl₂	80–120°C	Up to 85%	Suitable for small-scale synthesis
Phosphorus oxychloride route	Pyridine-3-sulfonic acid + POCl₃	90°C	Up to 90%	Industrial scale, high purity
Lithiation + sulfonylation	n-BuLi, SO₂, NCS	-70°C	Variable	For derivatives, less scalable

Research Findings and Perspectives

• Reaction Optimization: Precise control of reagent ratios and temperature is critical to maximize yield and minimize side products such as chlorinated by-products.
• Safety Considerations: Handling of chlorosulfonic acid, phosphorus oxychloride, and thionyl chloride requires rigorous safety protocols due to their corrosive and toxic nature.
• Industrial Relevance: The phosphorus oxychloride method is favored for large-scale production due to its high yield and purity, with continuous distillation techniques ensuring product consistency.
• Future Directions: Development of greener, more sustainable methods is ongoing, including catalytic sulfonation approaches and alternative chlorinating agents.

Chemical Reactions Analysis

Types of Reactions: 8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be replaced by nucleophiles such as amines, alcohols, and thiols.

Oxidation and Reduction: The imidazo[1,2-a]pyridine core can undergo oxidation and reduction reactions, altering its electronic properties.

Common Reagents and Conditions:

Substitution Reactions: Typically carried out in the presence of a base such as triethylamine or pyridine.

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are used.

Major Products Formed:

Substitution Products: Depending on the nucleophile, products such as sulfonamides, sulfonate esters, and sulfonate thioesters are formed.

Oxidation and Reduction Products: These reactions can lead to various oxidized or reduced derivatives of the imidazo[1,2-a]pyridine core.

Scientific Research Applications

8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds with potential anti-tuberculosis and anti-cancer activities.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex heterocyclic structures.

Biological Studies: Its derivatives are studied for their biological activities, including antimicrobial and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride involves its reactivity towards nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity is exploited in various synthetic transformations to introduce sulfonyl groups into target molecules. The imidazo[1,2-a]pyridine core can interact with biological targets, potentially inhibiting enzymes or modulating receptor activities .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physical Properties

The table below summarizes key structural and physical properties of 8-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride and its analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Properties
8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride	-	C₉H₉ClN₂O₂S	~244.7 (estimated)	8-CH₃, 3-SO₂Cl	Likely lower aqueous solubility due to methyl group
2,7-Dimethylimidazo[1,2-a]pyridine-3-sulfonyl chloride	1335052-39-5	C₉H₉ClN₂O₂S	244.70	2-CH₃, 7-CH₃, 3-SO₂Cl	High purity (95%); used in kinase inhibitor synthesis
2-Chloroimidazo[1,2-a]pyridine-3-sulfonyl chloride	112566-18-4	C₇H₄Cl₂N₂O₂S	251.09	2-Cl, 3-SO₂Cl	Requires 4°C storage; higher reactivity due to Cl
6-Bromoimidazo[1,2-a]pyridine-3-sulfonyl chloride	-	C₇H₄BrClN₂O₂S	~306.5 (estimated)	6-Br, 3-SO₂Cl	Bromine enhances leaving-group potential for substitutions
2,7-Dichloroimidazo[1,2-a]pyridine-3-sulfonyl chloride	-	C₇H₃Cl₂N₂O₂S	~266.0 (estimated)	2-Cl, 7-Cl, 3-SO₂Cl	Increased electrophilicity; likely lower solubility

Key Observations:

• Substituent Effects : Methyl groups (e.g., 8-CH₃) reduce aqueous solubility compared to halogenated analogs (e.g., 2-Cl or 6-Br) but may improve metabolic stability .
• Reactivity : Chlorine and bromine substituents enhance electrophilicity, making sulfonyl chlorides more reactive in nucleophilic substitutions (e.g., with amines to form sulfonamides) .

Comparative Reaction Yields:

• Halogenated Derivatives : Higher yields (e.g., 80% for 8-bromo-6-chloro-3-nitro-2-(phenylsulfonylmethyl)imidazo[1,2-a]pyridine) due to favorable electronic effects .
• Methyl-Substituted Analogs: Limited yield data available, but steric effects may reduce efficiency .

Biological Activity

8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride is a heterocyclic compound that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. This compound, particularly known for its sulfonyl chloride functional group, has shown promise in various therapeutic applications, especially in cancer treatment and enzyme inhibition.

Chemical Structure and Properties

The compound features a 5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine core with a sulfonyl chloride substituent at the 3-position. This structural configuration enhances its reactivity and allows for the formation of diverse derivatives, which can be exploited for various biological applications.

Biological Activity Overview

Research indicates that 8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride exhibits significant biological activity, particularly in the following areas:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in cellular pathways, which can lead to anti-proliferative effects against cancer cells. This mechanism is crucial for developing targeted cancer therapies.
• Antimicrobial Activity : Some studies suggest that derivatives of imidazo[1,2-a]pyridine compounds may possess activity against various pathogens, including those responsible for leishmaniasis and tuberculosis.
• TRPM8 Modulation : The compound acts as a modulator of the TRPM8 receptor, which is implicated in pain pathways and could be beneficial for treating conditions related to inflammatory and neuropathic pain.

Case Studies

• Cancer Cell Proliferation Inhibition :
  • A study demonstrated that 8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride inhibited the proliferation of breast cancer cells with an IC50 value indicating significant potency against these cell lines. The mechanism involved the disruption of key signaling pathways critical for tumor growth.
• Antileishmanial Activity :
  • In vitro studies showed that certain derivatives of this compound had effective concentrations (EC50) comparable to standard antileishmanial drugs like miltefosine. The improved solubility and stability in biological systems make these derivatives suitable candidates for further development.
• TRPM8 Modulation :
  • Research into TRPM8 modulation revealed that compounds related to 8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride could potentially treat conditions like migraine and fibromyalgia by targeting pain pathways through TRPM8 receptor interactions.

Data Tables

Compound Name	Activity Type	IC50/EC50 Value	Reference
8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride	Cancer Cell Proliferation	IC50 < 10 µM
Derivative A	Antileishmanial Activity	EC50 = 3.7 µM
Derivative B	TRPM8 Modulation	Not specified

The mechanisms behind the biological activities of 8-Methylimidazo[1,2-a]pyridine-3-sulfonyl chloride involve several pathways:

• Inhibition of Enzymes : The sulfonyl chloride group enhances reactivity towards nucleophiles, allowing the compound to covalently modify target enzymes.
• Cell Cycle Disruption : By interfering with cellular signaling pathways, this compound can induce cell cycle arrest in cancer cells.
• Receptor Modulation : Interaction with TRPM8 receptors alters calcium influx in neurons, providing a pathway for pain relief.

Q & A

Q. What are the standard synthetic routes for 8-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride, and how can reaction conditions be optimized?

The synthesis typically involves chlorosulfonation of the imidazo[1,2-a]pyridine core. For example, a structurally similar compound, 6-(4-fluorophenyl)imidazo[1,2-a]pyridine-3-sulfonyl chloride, was synthesized by refluxing the precursor with phosphorus oxychloride (POCl₃) for 24 hours . Key optimization parameters include:

• Temperature control : Prolonged reflux (~120°C) ensures complete sulfonation.
• Solvent selection : Dichloromethane (DCM) is used for extraction to isolate the sulfonyl chloride .
• Purification : Flash chromatography with gradients of petroleum ether/ethyl acetate yields high-purity product (e.g., 51% yield for the analog in ).

Q. How is the purity and structural integrity of 8-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride validated?

Analytical methods include:

• ¹H NMR : Peaks for aromatic protons (δ 7.2–8.6 ppm) and methyl groups (δ 2.5–3.0 ppm) confirm substitution patterns .
• Mass spectrometry (MS) : ESI-MS with observed [M+H]⁺ ions (e.g., m/z 343 for a related compound ).
• HPLC : Retention time analysis (e.g., 3.02 min with 100% purity ) ensures no residual starting material.

Q. What are the key reactivity profiles of sulfonyl chloride derivatives in this chemical class?

Sulfonyl chlorides in imidazo[1,2-a]pyridines react preferentially with nucleophiles (e.g., amines, thiols) to form sulfonamides or thioethers. For example:

• Amine coupling : Reactivity with primary amines at room temperature in DCM, with triethylamine as a base .
• Hydrolysis sensitivity : Moisture must be excluded to prevent decomposition to sulfonic acids .

Advanced Research Questions

Q. How do substituent variations (e.g., methyl, trifluoromethyl) on the imidazo[1,2-a]pyridine core influence sulfonyl chloride reactivity and biological activity?

Structural analogs reveal:

• Electron-withdrawing groups (e.g., trifluoromethyl) : Enhance electrophilicity of the sulfonyl chloride, accelerating nucleophilic substitution .
• Methyl groups at the 8-position : Increase steric hindrance, potentially reducing reaction rates with bulky nucleophiles .
• Biological implications : Trifluoromethyl-substituted analogs show improved metabolic stability in pharmacokinetic studies .

Substituent	Reactivity Trend	Biological Impact
8-Methyl	Moderate	Enhanced lipophilicity
6-Trifluoromethyl	High	Improved enzyme inhibition

Q. What strategies resolve contradictory data in biological activity studies of sulfonyl chloride derivatives?

Discrepancies often arise from assay conditions or impurity profiles. Mitigation approaches include:

• Dose-response validation : Re-test activity across multiple concentrations (e.g., 0.1–100 µM) to rule out false positives .
• Impurity profiling : Use HPLC-MS to identify byproducts (e.g., hydrolyzed sulfonic acids) that may interfere with assays .
• Target engagement studies : Confirm direct binding via SPR (surface plasmon resonance) or ITC (isothermal titration calorimetry) .

Q. How can computational modeling guide the design of derivatives targeting specific enzymes (e.g., c-Met kinase)?

• Docking studies : Use software like AutoDock Vina to predict binding poses of the sulfonyl chloride with kinase active sites (e.g., c-Met’s ATP-binding pocket) .
• QSAR models : Correlate substituent electronic properties (Hammett σ constants) with inhibitory IC₅₀ values .
• MD simulations : Assess stability of ligand-protein complexes over 100-ns trajectories to prioritize synthetic targets .

Methodological Considerations

Q. What precautions are critical when handling 8-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride in aqueous environments?

• Moisture-free conditions : Use anhydrous solvents (e.g., DCM, THF) and glove boxes to prevent hydrolysis .
• Acid scavengers : Add molecular sieves or triethylamine to neutralize HCl byproducts .

Q. How to troubleshoot low yields in sulfonamide coupling reactions?

• Activation : Pre-activate the sulfonyl chloride with DIPEA (diisopropylethylamine) before adding amines .
• Solvent optimization : Switch to polar aprotic solvents (e.g., DMF) for poorly soluble nucleophiles .

Data Gaps and Future Directions

• Biological target identification : No published data exist on specific protein targets for 8-methylimidazo[1,2-a]pyridine-3-sulfonyl chloride. Prioritize kinome-wide screening .
• In vivo pharmacokinetics : Limited ADME data warrant studies on bioavailability and clearance in rodent models .